7-Fluoro-3-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-fluoro-3-[[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C21H21FN4O3/c1-29-19-17(3-2-8-23-19)21(28)25-9-6-14(7-10-25)12-26-13-24-18-11-15(22)4-5-16(18)20(26)27/h2-5,8,11,13-14H,6-7,9-10,12H2,1H3
• InChI Key: LVKFJPBIQFHLLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC=N1)C(=O)N2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)F
• Molecular Formula: C21H21FN4O3
• Molecular Weight: 396.4 g/mol

Description

The compound “7-Fluoro-3-{[1-(2-methoxypyridine-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one” is a complex organic molecule. It contains several functional groups and rings, including a quinazolinone ring, a piperidine ring, and a pyridine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the quinazolinone ring might be formed through a cyclization reaction, while the piperidine ring could be introduced through a substitution or addition reaction.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The presence of the fluorine atom could introduce interesting electronic effects, as fluorine is highly electronegative.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the carbonyl group could be reduced to an alcohol, or the fluorine atom could be substituted with another group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the fluorine atom could affect its polarity and solubility.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact safety and hazard information.

Future Directions

Future research on this compound could involve exploring its potential uses, particularly in the field of medicinal chemistry. It could also involve studying its physical and chemical properties in more detail.